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Compound of Interest

Compound Name: Sodium 2-oxopropanoate-d3

Cat. No.: B12404570

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of Sodium 2-oxopropanoate-d3.

Sodium 2-oxopropanoate-d3 is the deuterated form of Sodium 2-oxopropanoate (Sodium
Pyruvate), a key metabolite in the glycolytic pathway. While the deuteration is unlikely to alter
the fundamental chemical hazards, it is crucial to handle this compound with the same
precautions as its non-labeled counterpart. Safety data sheets for Sodium 2-oxopropanoate
indicate that it can cause serious eye irritation and may provoke an allergic skin reaction.[1]

Immediate Safety Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specification
Chemical-resistant gloves (e.qg., nitrile)
Gloves ) ]
inspected prior to use.
Eye Protection Safety glasses with side-shields or goggles.
Standard laboratory coat to prevent skin
Lab Coat

contact.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12404570?utm_src=pdf-interest
https://www.benchchem.com/product/b12404570?utm_src=pdf-body
https://www.benchchem.com/product/b12404570?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11148&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Procedure

The recommended method for the disposal of Sodium 2-oxopropanoate-d3, based on safety
data sheets for the non-deuterated compound, is through an approved waste disposal plant.[1]
Do not dispose of this chemical down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office and local regulations.

Step 1: Waste Collection

» Place excess or expired Sodium 2-oxopropanoate-d3 solid waste into a clearly labeled,
sealable container.

» For solutions, use a compatible, leak-proof container.

o Ensure the container is appropriate for chemical waste and is not a general laboratory or
biohazard bag.

Step 2: Labeling

o Clearly label the waste container with the full chemical name: "Sodium 2-oxopropanoate-
d3".

e Include the CAS number (if available for the deuterated form, otherwise use the non-
deuterated CAS: 113-24-6) and any hazard symbols as required by your institution.

Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated chemical waste storage
area.

o Keep it segregated from incompatible chemicals.
Step 4: Arrange for Pickup

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for hazardous chemical waste.

» Follow their specific procedures for waste manifest and collection.
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Emergency Procedures

Incident

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation or

a rash occurs, get medical advice/attention.[1]

Move to fresh air. If breathing is difficult, provide

Inhalation artificial respiration. Get medical attention if
symptoms occur.
Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1]

This procedural guidance is intended to provide a clear and direct answer to operational

questions regarding the disposal of Sodium 2-oxopropanoate-d3, ensuring the safety of

laboratory personnel and compliance with standard regulations.
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Caption: Disposal workflow for Sodium 2-oxopropanoate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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